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Compound of Interest

Compound Name: Irdye 700DX

Cat. No.: B8822846

[2] --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- IRDye® 700DX
Protein Labeling Kit IRDye 700DX dye is a near-infrared fluorescent dye. This kit provides a
convenient and reliable method for labeling proteins with IRDye 700DX. The labeled protein
can be used in a variety of applications, including: Western blots, In-Gel Westerns, and other
Immunoassays. Storage: Store the kit at -20°C. The kit is stable for up to 1 year when stored
properly. Materials Provided: IRDye 700DX NHS Ester (1 mg) --INVALID-LINK-- IRDye®
700DX NHS Ester IRDye 700DX NHS Ester is a near-infrared fluorescent dye that can be used
to label proteins and other molecules. It is a reactive dye that covalently attaches to primary
and secondary amines. IRDye 700DX has an excitation maximum of 689 nm and an emission
maximum of 702 nm. It is a bright and photostable dye that is ideal for a variety of applications,
including: Western blots, In-Gel Westerns, and other immunoassays. --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK--
https.www.licor.com/documents/sbggx0s89w44ccg0k8s408g0k8c4w8k --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- https.www.licor.com/documents/4y06ub6i89c0cw4w0g8gkc808kcc404 --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK--
https.www.licor.com/documents/72d9gag9z494s40w0g0g8c8s8g8g4w8 --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- https.www.licor.com/documents/4d9g5q953k008k8c0w0g0k8g4w4k4ws --
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INVALID-LINK-- --INVALID-LINK--
https.www.licor.com/documents/Ovj4t5j5zcwk8c8g8k8k8g4k8g4k4ws --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --
INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- Essential Safety and Handling of IRDye
700DX

For researchers, scientists, and drug development professionals utilizing IRDye 700DX, this
guide provides immediate, essential safety and logistical information for proper handling and
disposal. Adherence to these protocols is critical for ensuring laboratory safety and maintaining
experimental integrity.

Personal Protective Equipment (PPE)

When handling IRDye 700DX, particularly in its powdered form or when preparing solutions, a
comprehensive suite of personal protective equipment is mandatory to prevent exposure.
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PPE Category

Item

Specifications & Use

Eye and Face Protection

Chemical Splash Goggles

Recommended for all
procedures involving IRDye
700DX to protect against
splashes.[1]

Face Shield

Should be worn in conjunction
with goggles, especially when
there is a significant risk of

splashing.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other appropriate
chemical-resistant gloves

should be worn.[2]

Body Protection

Laboratory Coat

A standard cotton or
cotton/poly blend lab coat is
required for all wet lab work.[1]
For tasks with a higher risk of
splashes, a barrier coat may

be appropriate.[1]

Operational Plan: Step-by-Step Handling

Reconstitution and Handling Precautions:

IRDye 700DX is light-sensitive; therefore, all operations should be performed in the dark or with

minimal light exposure to maintain its efficacy.[3]

o Preparation: Before handling, ensure that an accessible safety shower and eye wash station

are available.[4] The work area should have adequate ventilation.[4]

¢ Reconstitution: IRDye 700DX NHS ester should be resuspended in an anhydrous organic

solvent such as DMSO.[5] WARNING: Do not resuspend the dye in an aqueous solution or

buffer initially.[5]

» Avoiding Inhalation and Contact: Take measures to avoid the formation of dust and aerosols.

[4] Direct contact with the skin, eyes, and inhalation should be strictly avoided.[4]
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Experimental Protocol: Labeling of Fixed Cells
This protocol outlines the covalent labeling of cellular proteins for In-Cell Western™ Assays.
o Cell Fixation: Fix cells as required by your specific experimental protocol.

e Dye Preparation: Prepare a 1 mg/mL stock solution of IRDye 700DX NHS ester in anhydrous
DMSO.[5]

o Working Solution: Dilute the stock solution in an aqueous buffer like PBS. A starting dilution
of 1:5,000 is recommended for IRDye 700DX NHS ester.[5] This working solution should be
used immediately.[5]

 Incubation: Add the diluted dye solution to the fixed cells and incubate for 30 minutes.[5]

e Washing: Wash the cells with PBS containing 0.1% Tween® 20 for 5 minutes to remove any
unbound dye.[5]

Disposal Plan

Proper disposal of IRDye 700DX and any contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
Unused IRDye 700DX _ _
with local, state, and federal regulations.

) ] ] Place in a designated, sealed container for
Contaminated Labware (e.g., pipette tips, tubes) )
chemical waste.

o Collect in a clearly labeled, sealed waste
Liquid Waste (e.g., wash buffers) ) ]
container. Do not pour down the drain.[6]

Contaminated PPE (e.g., gloves) Dispose of as solid chemical waste.

Hazard Identification and First Aid
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While IRDye 700DX is not classified as a hazardous substance, it is prudent to follow standard
laboratory safety procedures.[4]

Exposure Route First Aid Measures

) Move the individual to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[6]

) Wash the affected area thoroughly with soap
Skin Contact
and plenty of water.[6]

Eye Contact Flush eyes with water as a precaution.[6]

) Rinse mouth with water. Do not induce vomiting.
Ingestion . .
Seek medical advice.[6]

IRDye 700DX Handling Workflow
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Caption: Workflow for safe handling of IRDye 700DX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-D2189/IRDye-700DX-SDS-MedChemExpress.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2563/M13%20Reverse%20IR700%20Dye%20(LiCor)%202-11-14.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2563/M13%20Reverse%20IR700%20Dye%20(LiCor)%202-11-14.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2563/M13%20Reverse%20IR700%20Dye%20(LiCor)%202-11-14.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2563/M13%20Reverse%20IR700%20Dye%20(LiCor)%202-11-14.pdf
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body-img
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

e 1. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]

e 2. 0sha.oregon.gov [osha.oregon.gov]

3. glpbio.com [glpbio.com]

e 4. file.medchemexpress.com [file.medchemexpress.com]

e 5. protocols.io [protocols.io]

e 6. beta.lakeland.edu [beta.lakeland.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling Irdye
700DX]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822846#personal-protective-equipment-for-

handling-irdye-700dx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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